Cas no 842124-24-7 (3-(4-Ethylthio)phenyl-1-propene)
842124-24-7 structure
Product Name:3-(4-Ethylthio)phenyl-1-propene
CAS No:842124-24-7
MF:C11H14S
MW:178.293861865997
MDL:MFCD06201190
CID:868832
PubChem ID:2758925
Update Time:2025-04-19
3-(4-Ethylthio)phenyl-1-propene Chemical and Physical Properties
Names and Identifiers
-
- 1-(ethylsulfanyl)-4-prop-2-en-1-ylbenzene
- 1-ethylsulfanyl-4-prop-2-enylbenzene
- 3-[(4-Ethylthio)phenyl]-1-propene
- 3-[4-(Ethylthio)phenyl]-1-propene
- 1-allyl-4-ethylsulfanylbenzene
- DTXSID20374553
- 842124-24-7
- AKOS006345470
- 1-(ETHYLSULFANYL)-4-(PROP-2-EN-1-YL)BENZENE
- MFCD06201190
- 3-(4-Ethylthio)phenyl-1-propene
-
- MDL: MFCD06201190
- Inchi: 1S/C11H14S/c1-3-5-10-6-8-11(9-7-10)12-4-2/h3,6-9H,1,4-5H2,2H3
- InChI Key: UXGPCKKPJOLADH-UHFFFAOYSA-N
- SMILES: S(CC)C1C=CC(=CC=1)CC=C
Computed Properties
- Exact Mass: 178.08200
- Monoisotopic Mass: 178.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Boiling Point: 112°C 1,8mm
- PSA: 25.30000
- LogP: 3.52710
3-(4-Ethylthio)phenyl-1-propene Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
3-(4-Ethylthio)phenyl-1-propene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(4-Ethylthio)phenyl-1-propene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022321-1g |
3-[4-(Ethylthio)phenyl]-1-propene |
842124-24-7 | 97% | 1g |
£170.00 | 2022-03-01 | |
| Fluorochem | 022321-5g |
3-[4-(Ethylthio)phenyl]-1-propene |
842124-24-7 | 97% | 5g |
£449.00 | 2022-03-01 | |
| abcr | AB166996-1 g |
3-[4-(Ethylthio)phenyl]-1-propene; 97% |
842124-24-7 | 1 g |
€274.60 | 2023-07-20 | ||
| abcr | AB166996-5 g |
3-[4-(Ethylthio)phenyl]-1-propene; 97% |
842124-24-7 | 5 g |
€651.80 | 2023-07-20 | ||
| TRC | E065960-250mg |
3-[(4-Ethylthio)phenyl]-1-propene |
842124-24-7 | 250mg |
$ 255.00 | 2022-06-05 | ||
| TRC | E065960-500mg |
3-[(4-Ethylthio)phenyl]-1-propene |
842124-24-7 | 500mg |
$ 425.00 | 2022-06-05 | ||
| abcr | AB166996-1g |
3-[4-(Ethylthio)phenyl]-1-propene; 97% |
842124-24-7 | 1g |
€274.60 | 2023-09-16 | ||
| abcr | AB166996-5g |
3-[4-(Ethylthio)phenyl]-1-propene, 97%; . |
842124-24-7 | 97% | 5g |
€1043.00 | 2025-04-16 | |
| A2B Chem LLC | AH52187-1g |
3-[4-(Ethylthio)phenyl]-1-propene |
842124-24-7 | 97% | 1g |
$375.00 | 2024-04-19 | |
| A2B Chem LLC | AH52187-2g |
3-[4-(Ethylthio)phenyl]-1-propene |
842124-24-7 | 97% | 2g |
$548.00 | 2024-04-19 |
3-(4-Ethylthio)phenyl-1-propene Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
842124-24-7 (3-(4-Ethylthio)phenyl-1-propene) Related Products
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